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Compound of Interest

Compound Name: Iron(iii)choline citrate

Cat. No.: B13816953

Get Quote

Executive Summary
Iron(III) choline citrate, commonly known as Ferrocholinate, represents a significant

advancement in oral hematinic therapy. Unlike traditional inorganic iron salts (e.g., ferrous

sulfate) which are associated with high rates of gastrointestinal (GI) distress and oxidative

mucosal damage, Ferrocholinate utilizes a chelation complex to stabilize ferric iron (Fe³⁺). This

structure prevents the precipitation of iron at the neutral pH of the small intestine, thereby

enhancing bioavailability while simultaneously sequestering the metal ion from gastric mucosa

to reduce irritation. This guide details the physicochemical properties, manufacturing protocols,

and mechanistic behavior of this compound.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Core Identifiers

Chemical Name: Iron(III) choline citrate[1][2][3][4]

Common Synonyms: Ferrocholinate, Ferric choline citrate, Iron choline citrate[2][4][5]
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CAS Registry Number:1336-80-7[6][2][3][5][7][8][9][10]

Molecular Formula:C₁₁H₂₄FeNO₁₁ (typically cited as the trihydrate form)

Molecular Weight: 402.15 g/mol [6][2][9]

Structural Composition
Ferrocholinate is a chelate complex formed by the interaction of ferric hydroxide with choline

dihydrogen citrate.[9] The iron atom is sequestered within a ligand shell provided by the citrate

and choline moieties.

Property Description

Appearance
Reddish-brown to greenish-brown amorphous

solid

Solubility
Freely soluble in water; soluble in acidic and

alkaline solutions

pH Stability
Stable across a broad pH range (preventing

precipitation in the duodenum)

Hygroscopicity
Moderate; requires storage in moisture-

controlled environments

Part 2: Synthesis & Manufacturing Protocol
Objective: To synthesize high-purity Ferrocholinate via the chelation of freshly precipitated ferric

hydroxide.

Reaction Logic
The synthesis relies on the reaction between a freshly prepared Lewis base (Ferric Hydroxide)

and a weak organic acid salt (Choline Dihydrogen Citrate).[11] The use of fresh precipitate is

critical; aged ferric hydroxide polymerizes and becomes unreactive.

Step-by-Step Methodology
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Preparation of Ferric Hydroxide Precursor:

Dissolve Ferric Chloride (

) in distilled water.

Slowly add Sodium Hydroxide (

) or Ammonium Hydroxide (

) under constant stirring until precipitation is complete (

).

Critical Step: Filter the precipitate immediately and wash thoroughly with deionized water

to remove chloride ions. Do not allow the cake to dry completely, as this reduces reactivity.

Chelation Reaction:

Dissolve Choline Dihydrogen Citrate in distilled water.[4][11]

Add the wet Ferric Hydroxide cake to the citrate solution.

Stoichiometry: Maintain a 1:1 molar ratio of Iron to Choline Citrate.

Digestion & Stabilization:

Heat the mixture to 80°C under continuous agitation.

Maintain temperature until the reddish-brown precipitate dissolves completely, yielding a

clear, dark solution (indicative of complex formation).

Isolation:

Filter the solution to remove any unreacted particulates.

Evaporate the solvent (spray drying or vacuum drying is preferred to maintain amorphous

structure).

Yields a reddish-brown amorphous powder.[4][11]
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Caption: Synthesis workflow for Ferrocholinate highlighting the critical chelation step.

Part 3: Pharmacokinetics & Mechanism of Action
The Chelation Advantage
Inorganic iron (e.g., Ferrous Sulfate) dissociates rapidly in the stomach. The free iron ions can

cause direct oxidative damage to the gastric mucosa. Furthermore, as these ions enter the
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duodenum (pH 6-7), they tend to form insoluble ferric hydroxide aggregates, rendering them

unabsorbable.

Ferrocholinate solves this via Protective Chelation:

Gastric Stability: The complex remains intact in the acidic stomach environment, preventing

free iron from irritating the mucosa.

Duodenal Solubility: The citrate-choline ligand keeps the iron soluble at the higher pH of the

duodenum, the primary site of absorption.

Controlled Release: Iron is released at the brush border membrane, where it is reduced to

by Duodenal Cytochrome B (Dcytb) and transported via Divalent Metal Transporter 1
(DMT1).

Absorption Pathway Diagram
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Caption: Mechanistic pathway of Ferrocholinate demonstrating gastric protection and duodenal

bioavailability.

Part 4: Comparative Safety & Toxicity
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Ferrocholinate exhibits a superior safety profile compared to standard ferrous salts.[12] The

chelation significantly increases the

(Lethal Dose, 50%), indicating a wider therapeutic index.

Parameter
Ferrous Sulfate
(Standard)

Ferrocholinate
(Chelate)

Clinical Implication

Oral LD50 (Rat) ~300 - 1000 mg/kg > 5000 mg/kg

Ferrocholinate is

significantly less toxic

in overdose scenarios.

GI Irritation
High (Nausea, pain,

constipation)
Low

Better patient

compliance for long-

term therapy.

Solubility at pH 7 Poor (Precipitates)
High (Remains

Soluble)

Enhanced absorption

efficiency in the small

intestine.

Taste Metallic, astringent Mild, acceptable
Suitable for pediatric

liquid formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.pharmacompass.com/chemistry-chemical-name/iron-iii-choline-citrate
https://www.pharmacompass.com/chemistry-chemical-name/iron-iii-choline-citrate
https://www.medkoo.com/products/42746
https://www.bocsci.com/iron-iii-choline-citrate-cas-1336-80-7-item-48497.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1183829.htm
https://www.chemnet.com/cas/en/1336-80-7/ferrocholinate.html
https://pubchem.ncbi.nlm.nih.gov/compound/46174080
https://www.scbt.com/p/ferric-choline-citrate-1336-80-7
https://cymitquimica.com/cas/1336-80-7/
https://www.drugfuture.com/chemdata/ferrocholinate.html
http://www.thegoodscentscompany.com/data/rw1608971.html
https://patents.google.com/patent/US2575611A/en
https://patents.google.com/patent/US2575611A/en
https://www.livemomentous.com/blogs/all/ferrochel-iron-vs-ferrous-sulfate
https://www.benchchem.com/product/b13816953/docs#technical-whitepaper-iron-iii-choline-citrate-ferrocholinate
https://www.benchchem.com/product/b13816953/docs#technical-whitepaper-iron-iii-choline-citrate-ferrocholinate
https://www.benchchem.com/product/b13816953/docs#technical-whitepaper-iron-iii-choline-citrate-ferrocholinate
https://www.benchchem.com/product/b13816953/docs#technical-whitepaper-iron-iii-choline-citrate-ferrocholinate
https://www.benchchem.com/product/b13816953?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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